Cas no 2168692-49-5 (2-(1-amino-3-methylbutyl)-4-chloro-3,5-dimethylphenol)

• Product Name: 2-(1-amino-3-methylbutyl)-4-chloro-3,5-dimethylphenol
• CAS No: 2168692-49-5
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• CID: 5999724
• PubChem ID: 165522957
• Update Time: 2025-05-22

2-(1-amino-3-methylbutyl)-4-chloro-3,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3-methylbutyl)-4-chloro-3,5-dimethylphenol
• EN300-1277152
• 2168692-49-5

• Inchi： 1S/C13H20ClNO/c1-7(2)5-10(15)12-9(4)13(14)8(3)6-11(12)16/h6-7,10,16H,5,15H2,1-4H3
• InChI Key： PWROBBDQANPHNN-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C(=C1C)C(CC(C)C)N)O

Computed Properties

• Exact Mass: 241.1233420g/mol
• Monoisotopic Mass: 241.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-amino-3-methylbutyl)-4-chloro-3,5-dimethylphenol

Recent Advances in the Study of 2-(1-amino-3-methylbutyl)-4-chloro-3,5-dimethylphenol (CAS: 2168692-49-5)

In recent years, the compound 2-(1-amino-3-methylbutyl)-4-chloro-3,5-dimethylphenol (CAS: 2168692-49-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This phenolic derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the antimicrobial properties of 2-(1-amino-3-methylbutyl)-4-chloro-3,5-dimethylphenol. Recent in vitro studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA (Methicillin-resistant Staphylococcus aureus). The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymatic processes has been highlighted as a potential mechanism underlying its antimicrobial activity. These findings suggest that it could serve as a lead compound for the development of novel antibiotics.

In addition to its antimicrobial effects, researchers have also explored the compound's potential as an anti-inflammatory agent. Preliminary data from animal models indicate that 2-(1-amino-3-methylbutyl)-4-chloro-3,5-dimethylphenol can modulate key inflammatory pathways, such as the NF-κB signaling cascade, thereby reducing the production of pro-inflammatory cytokines. This dual functionality—combining antimicrobial and anti-inflammatory properties—positions the compound as a versatile candidate for therapeutic development, particularly in the treatment of infections accompanied by inflammatory responses.

The synthetic chemistry community has also made strides in optimizing the production of 2-(1-amino-3-methylbutyl)-4-chloro-3,5-dimethylphenol. Recent publications have detailed improved synthetic routes that enhance yield and purity while reducing the environmental impact of the process. For instance, a green chemistry approach utilizing catalytic methods and renewable solvents has been successfully applied, aligning with the growing emphasis on sustainable pharmaceutical manufacturing. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 2-(1-amino-3-methylbutyl)-4-chloro-3,5-dimethylphenol. Pharmacokinetic studies have revealed variability in bioavailability, necessitating further formulation optimization to improve its stability and delivery. Additionally, comprehensive toxicological assessments are required to ensure its safety profile meets regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and accelerate the compound's progression toward clinical trials.

In conclusion, 2-(1-amino-3-methylbutyl)-4-chloro-3,5-dimethylphenol (CAS: 2168692-49-5) represents a compelling area of research with significant therapeutic potential. Its multifaceted biological activities, coupled with advancements in synthetic methodologies, underscore its relevance in the evolving landscape of chemical biology and drug discovery. Continued interdisciplinary research will be essential to fully unlock its capabilities and translate these findings into tangible medical benefits.